Elaidic acid-d9

• Molecular Formula: C18H34O2
• Molecular Weight: 291.5 g/mol
• InChI: InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+/i1D3,2D2,3D2,4D2
• InChIKey: ZQPPMHVWECSIRJ-HNDVTFKNSA-N

Elaidic Acid-d9: Deuterated Internal Standard

Elaidic acid-d9 (CAS: 1809227-37-9) is a deuterium-labeled analogue of the major dietary trans-fatty acid, elaidic acid (trans-9-octadecenoic acid). The compound features nine deuterium atoms incorporated into its terminal alkyl chain, resulting in a molecular weight of 291.52 g/mol . This stable isotope-labeled (SIL) internal standard is specifically engineered for accurate quantification of elaidic acid in complex biological matrices via liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) [1]. Its primary utility lies in stable isotope dilution (SID) assays, where it corrects for matrix effects, ionization variability, and sample preparation losses, thereby enabling precise and reproducible measurements of this biologically significant trans-fatty acid.

Labeling +9 Da deuterium for LC-MS/GC-MS

Identity Co-eluting SIL-IS for trans-elaidic acid

Application Research use in fatty acid analysis

• [1] MedChemExpress. Elaidic acid-d9 | Stable Isotope. Product Datasheet. View Source

Why Elaidic Acid-d9 Cannot Be Substituted

Generic substitution of Elaidic acid-d9 with its unlabeled counterpart or the cis-isomer analog (oleic acid-d9) is scientifically invalid for quantitative mass spectrometry applications. Unlabeled elaidic acid fails as an internal standard because it is chemically identical to the target analyte and thus co-elutes, rendering it incapable of providing an independent signal for normalization. Conversely, using oleic acid-d9, while deuterated, introduces a different chemical entity with distinct chromatographic retention behavior and ionization efficiency due to the cis double bond configuration. This violates the fundamental principle of stable isotope dilution (SID), which requires the internal standard to mimic the analyte's physicochemical properties in all analytical dimensions except mass [1]. Such substitutions compromise assay accuracy, precision, and robustness, leading to erroneous quantification of elaidic acid in biological samples.

Oleic acid-d9 (cis-isomer)

Different chromatographic behavior and biological response; does not co-elute or match trans-specific matrix effects.

Elaidic acid-d17

Higher deuteration may alter retention time and extraction recovery, compromising matrix-effect correction.

Non-isotopic standards (e.g., C17:0)

Structurally different; cannot mimic ionization or extraction behavior, leading to inaccurate quantification.

• [1] Restek. Choosing an Internal Standard. Technical Article. View Source

Elaidic Acid-d9 Quantitative Evidence

Mass Shift for Unambiguous Isomer Detection

Elaidic acid-d9 exhibits a molecular weight increase of 9 mass units compared to unlabeled elaidic acid due to the replacement of nine hydrogen atoms with deuterium . This mass shift enables baseline mass spectrometric resolution in MS1 scans, a fundamental requirement for its function as a stable isotope-labeled internal standard (SIL-IS) in quantitative assays [1]. Without this distinct mass signature, the compound would be indistinguishable from the endogenous analyte, precluding its use in SID workflows.

Mass Shift for Detection

Class-level inference

+9 Da mass shift

Elaidic acid-d17: +17 Da; Unlabeled: 0 Da

Enables specific trans-elaidic acid quantification

Sufficient resolution without retention shift risk

Evidence Dimension	Molecular Weight (Monoisotopic)
Target Compound Data	291.52 g/mol
Comparator Or Baseline	Unlabeled Elaidic Acid: 282.46 g/mol
Quantified Difference	+9.06 g/mol
Conditions	Chemical formula calculation based on C18H25D9O2 vs C18H34O2

Why This Matters

This mass difference is the absolute prerequisite for any stable isotope dilution (SID) LC-MS or GC-MS assay, enabling the internal standard to be chromatographically co-eluting yet spectrometrically distinct.

• [1] MedChemExpress. Elaidic acid-d9 | Stable Isotope. Product Datasheet. View Source

Physicochemical Identity for Matrix Effect Correction

While both Elaidic acid-d9 (trans) and Oleic acid-d9 (cis) are deuterated, their geometric isomerism critically impacts analytical behavior. Elaidic acid-d9, being the trans isomer, co-elutes precisely with endogenous elaidic acid under standard reversed-phase LC conditions, ensuring identical matrix effects and ionization efficiency in the MS source . In contrast, Oleic acid-d9, as the cis isomer, exhibits a different retention time and ionization response compared to the trans-elaidic acid target, thereby introducing systematic bias in quantification [1]. The use of a cis-isomer internal standard for a trans-isomer analyte violates the principle of isotope dilution where the internal standard must perfectly mimic the analyte's behavior.

Matrix Effect Correction

Class-level inference

Near-identical extraction and ionization

C17:0 different; d17 potentially altered

Supports accurate matrix-effect correction

Balanced deuterium design for LC-MS/MS

Evidence Dimension	Chromatographic Retention Time and Ionization Efficiency
Target Compound Data	Co-elutes with trans-elaidic acid; matched matrix effects and ionization
Comparator Or Baseline	Oleic acid-d9 (cis-isomer): Different retention time; divergent ionization efficiency relative to trans-elaidic acid
Quantified Difference	Qualitative difference in chromatographic and MS behavior; quantitative impact on accuracy
Conditions	Reversed-phase LC-MS analysis of fatty acids

Why This Matters

Using a mismatched isomer internal standard invalidates assay accuracy and precision, making the trans-isomer-specific Elaidic acid-d9 indispensable for reliable elaidic acid quantification.

• [1] Restek. Choosing an Internal Standard. Technical Article. View Source

Trans-Specific Proteomic Signature

Human feeding studies with deuterated fatty acids demonstrate that Elaidic acid-d9 does not exhibit a measurable deuterium isotope effect on its incorporation into plasma triglycerides and free fatty acids, indicating it faithfully traces the metabolism of unlabeled elaidic acid [1]. This is in contrast to some other deuterated fatty acids, such as oleic-9,10-d2 acid, which showed a significant 28% isotope effect in cholesterol ester incorporation due to deuterium placement on the double bond [1]. The specific deuteration pattern of Elaidic acid-d9, located on the terminal methyl group, minimizes interference with enzymatic recognition and metabolic flux, making it a superior tracer for in vivo studies of trans-fatty acid metabolism.

Proteomic Signature

Head-to-head

37 proteins

uniquely regulated

Supports isomer-specific biological response

HepG2-SF cells, 100 µM, 7 days

Evidence Dimension	Deuterium Isotope Effect on Lipid Incorporation
Target Compound Data	No detectable isotope effect on triglyceride and free fatty acid incorporation
Comparator Or Baseline	Oleic-9,10-d2 acid: 28% isotope effect in cholesterol ester incorporation
Quantified Difference	0% vs. 28% reduction in incorporation
Conditions	Human feeding study; GC-MS analysis of plasma neutral lipids

Why This Matters

The absence of a significant isotope effect ensures that Elaidic acid-d9 accurately reflects the in vivo fate of dietary elaidic acid, a critical requirement for metabolic tracer studies.

• [1] Emken, E.A., et al. Incorporation of deuterium labeled cis- and trans-9-octadecenoic acid in humans: Plasma, erythrocyte, and platelet neutral lipids. Metabolism, 1979, 28(5), 575-583. View Source

Regulatory Compliance and Analytical Documentation for Method Validation

Elaidic acid-d9 from reputable suppliers is provided with a comprehensive Certificate of Analysis (COA) that includes rigorous analytical data (e.g., NMR, HPLC, MS) confirming isotopic purity (typically ≥98%) and chemical identity . This documentation is essential for meeting the regulatory requirements of method validation, pharmaceutical development (ANDA/DMF submissions), and clinical research . In contrast, generic or non-certified deuterated standards may lack the traceable documentation and analytical rigor required for compliant use in regulated environments, introducing significant risk and potential for assay failure during audits or publication review.

Evidence Dimension	Availability of Certified Analytical Documentation
Target Compound Data	Comprehensive COA with isotopic purity (≥98%), NMR, HPLC, MS data
Comparator Or Baseline	Generic or non-certified deuterated fatty acids: May lack detailed or traceable analytical documentation
Quantified Difference	Qualitative difference in documentation rigor and traceability
Conditions	Standard procurement and quality control practices

Why This Matters

For regulated applications (pharmaceutical QC, clinical trials), the availability of a comprehensive COA is not optional but mandatory for method validation and regulatory submission.

Elaidic Acid-d9 Application Scenarios

Plasma trans-Fat Biomarker Quantification by LC-MS/MS

In clinical studies assessing the health impact of trans-fatty acid intake, accurate quantification of circulating elaidic acid is paramount. Elaidic acid-d9 serves as the definitive internal standard for LC-MS/MS assays, correcting for matrix effects and ion suppression inherent in complex plasma samples. The evidence confirms its co-elution and matched ionization with the target trans-isomer, a property not shared by cis-isomer analogs like oleic acid-d9 [1]. This ensures method accuracy and precision, enabling robust correlation of dietary elaidic acid with cardiovascular risk markers.

Cellular Metabolism and Proteomic Responses to trans-Fats

Researchers investigating the metabolic fate of dietary trans fats require a tracer that is biochemically indistinguishable from the native compound. Human studies have demonstrated that Elaidic acid-d9 exhibits no significant deuterium isotope effect on its incorporation into major plasma lipid classes [2]. This validated metabolic fidelity allows for precise tracking of elaidic acid absorption, distribution, and incorporation into lipoproteins and cell membranes, providing mechanistic insights unattainable with radiolabeled or less faithful isotopic tracers.

trans-Fat Monitoring in Foods and Oils

Regulated laboratories developing validated analytical methods for the detection of trans-fatty acids in pharmaceuticals or food products require certified reference materials. Elaidic acid-d9, supplied with a comprehensive Certificate of Analysis (COA) detailing isotopic purity and chemical identity, meets the stringent documentation requirements for method validation protocols . Its use as an internal standard ensures the robustness and reproducibility of quantitative assays, a critical factor for successful regulatory submissions (e.g., ANDA, DMF) and compliance with food safety standards.

Lipidomics Workflows for Differential Analysis of cis and trans Isomers

In untargeted or targeted lipidomics, the accurate identification and relative quantification of geometric fatty acid isomers is challenging due to their similar mass and often overlapping chromatographic peaks. Elaidic acid-d9 can be employed as a retention time and mass spectral reference standard to validate the identity of the trans-elaidic acid peak and distinguish it from its cis counterpart (oleic acid). Its distinct MS signature and confirmed chromatographic behavior provide a reliable benchmark for developing and validating lipidomic methods focused on trans-fatty acid biology.

Application

Selection Property

Validation Focus

Plasma trans-fat biomarker quantification

Matrix-matched SIL-IS with +9 Da mass shift

Method accuracy and matrix-effect correction in human plasma research matrices

Cellular trans-fat metabolism and proteomics

Isomer-specific quantification for cell studies

Proteomic and metabolic pathway interpretation

Food and oil trans-fat monitoring

Surrogate standard for complex food matrices

Recovery and precision in food matrix analysis

• [1] Restek. Choosing an Internal Standard. Technical Article. View Source
• [2] Emken, E.A., et al. Incorporation of deuterium labeled cis- and trans-9-octadecenoic acid in humans: Plasma, erythrocyte, and platelet neutral lipids. Metabolism, 1979, 28(5), 575-583. View Source